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Compound of Interest

Compound Name: ABC34

Cat. No.: B593633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ABC34 is a putative ATP-binding cassette (ABC) transporter protein, a family of

transmembrane proteins that utilize ATP hydrolysis to transport a wide variety of substrates

across cellular membranes. Dysregulation of ABC transporters is implicated in various

diseases, including cancer multidrug resistance and cystic fibrosis. This application note

provides a detailed protocol for the immunoprecipitation of ABC34, enabling researchers to

study its expression, interactions, and role in cellular signaling pathways. The high specificity of

the anti-ABC34 antibody makes it an invaluable tool for isolating ABC34 and its binding

partners from complex biological mixtures.[1]
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Product Name Anti-ABC34 Antibody

Cat. No. ABC34-IP-001

Host Species Rabbit

Isotype IgG

Immunogen
Synthetic peptide corresponding to the C-

terminal domain of human ABC34.

Specificity
Human ABC34. Does not cross-react with other

ABC transporters.

Applications
Immunoprecipitation (IP), Western Blotting

(WB), Immunohistochemistry (IHC)

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Signaling Pathway of ABC Transporters
ABC transporters are involved in various signaling pathways that regulate their activity and

expression. For instance, the PI3K/Akt/mTOR pathway has been shown to influence the

expression of some ABC transporters, contributing to drug resistance in cancer cells.[1][2] The

diagram below illustrates a potential signaling cascade involving ABC34, where upstream

signals can modulate its transporter activity.
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Caption: Hypothetical signaling pathway regulating ABC34 expression.

Immunoprecipitation Experimental Workflow
The following diagram outlines the key steps for performing an immunoprecipitation experiment

using the anti-ABC34 antibody. This workflow ensures the specific capture and enrichment of

the ABC34 protein from a cell lysate.
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Caption: General workflow for ABC34 immunoprecipitation.

Detailed Experimental Protocol
This protocol is optimized for the immunoprecipitation of ABC34 from cultured human cell lines.

A. Materials and Reagents

Anti-ABC34 Antibody

Protein A/G magnetic beads or agarose beads[3][4]

Cell Lysis Buffer (non-denaturing): 20 mM Tris-HCl pH 8, 137 mM NaCl, 1% NP-40, 2 mM

EDTA, with freshly added protease inhibitors.[3]

Wash Buffer: PBS with 0.1% Tween-20

Elution Buffer: 0.1 M Glycine-HCl, pH 2.5

Neutralization Buffer: 1 M Tris-HCl, pH 8.5

SDS-PAGE sample buffer

B. Cell Lysate Preparation[5]

Culture cells to 80-90% confluency.

Wash cells twice with ice-cold PBS.

Add 1 mL of ice-cold Cell Lysis Buffer to the plate.

Scrape the cells and transfer the lysate to a microcentrifuge tube.
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Incubate on ice for 30 minutes with occasional vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant (clarified lysate) to a new pre-chilled tube.

Determine the protein concentration of the lysate using a standard protein assay.

C. Immunoprecipitation

Pre-clearing (Optional but Recommended): To 500 µg - 1 mg of total protein lysate, add 20

µL of Protein A/G bead slurry. Incubate with gentle rotation for 1 hour at 4°C.[6]

Pellet the beads by centrifugation (1,000 x g for 1 minute) or using a magnetic rack. Transfer

the supernatant to a new tube.[6]

Antibody Incubation: Add 2-5 µg of Anti-ABC34 antibody to the pre-cleared lysate. Incubate

with gentle rotation for 2-4 hours or overnight at 4°C.[3][6]

Immune Complex Capture: Add 30 µL of Protein A/G bead slurry to the lysate-antibody

mixture. Incubate with gentle rotation for 1-2 hours at 4°C.[4]

Washing: Pellet the beads and discard the supernatant. Wash the beads three to five times

with 1 mL of cold Wash Buffer. After the final wash, carefully remove all residual buffer.[6]

Elution: Resuspend the beads in 40 µL of Elution Buffer and incubate for 5-10 minutes at

room temperature.

Pellet the beads and transfer the supernatant containing the eluted protein to a new tube

containing 5 µL of Neutralization Buffer.

Alternatively, for Western blot analysis, resuspend the beads directly in 40 µL of 2X SDS-

PAGE sample buffer and boil for 5 minutes.[6]

Quantitative Data Summary
The following table presents typical results obtained from an immunoprecipitation experiment

using the Anti-ABC34 antibody with subsequent analysis by mass spectrometry.
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Parameter Result Method

Total Protein in Lysate 1.2 mg BCA Assay

Antibody Amount 4 µg -

Eluted ABC34 Protein ~2.5 µg Qubit Protein Assay

Fold Enrichment of ABC34 > 50-fold Mass Spectrometry (LFQ)

Identified Interacting Partner Protein X Mass Spectrometry

Data are representative and may vary depending on cell type and experimental conditions.
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Issue Possible Cause Solution

Low or No Target Protein Insufficient protein in lysate.
Increase the starting amount of

cell lysate.

Inefficient antibody binding.

Optimize antibody

concentration and incubation

time.

Protein degradation.

Ensure protease inhibitors are

fresh and samples are kept

cold.[4]

High Background/Non-specific

Binding
Insufficient washing.

Increase the number of wash

steps or the stringency of the

wash buffer.[7]

Non-specific antibody binding.
Perform pre-clearing of the

lysate.[5]

Beads binding non-specifically.
Block beads with BSA before

adding to the lysate.[4]

Co-elution of Antibody Chains Elution method.

Use a cross-linking agent to

covalently attach the antibody

to the beads.

Use an elution buffer that does

not denature the antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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